Cas no 1810070-07-5 (lithium salt;5-methyl-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: lithium salt;5-methyl-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 1810070-07-5
• MF: C₄H₃LiN₂O₂S
• MW: 150.084819078445
• MDL: MFCD28975353
• CID: 3162815
• Update Time: 2025-06-23

lithium salt;5-methyl-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Lithium 5-methyl-1,3,4-thiadiazole-2-carboxylate
• AK170312
• lithium;5-methyl-1,3,4-thiadiazole-2-carboxylate
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-methyl-, lithium salt (1:1)
• lithium salt;5-methyl-1,3,4-thiadiazole-2-carboxylic acid

• MDL： MFCD28975353
• Inchi： 1S/C4H4N2O2S.Li/c1-2-5-6-3(9-2)4(7)8;/h1H3,(H,7,8);/q;+1/p-1
• InChI Key： WWNTUTIEDNLPLZ-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=NN=C1C.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 94.2

lithium salt;5-methyl-1,3,4-thiadiazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on lithium salt;5-methyl-1,3,4-thiadiazole-2-carboxylic acid

Introduction to Lithium Salt; 5-Methyl-1,3,4-Thiadiazole-2-Carboxylic Acid (CAS No. 1810070-07-5)

Lithium salt; 5-methyl-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 1810070-07-5) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the development of novel therapeutic agents. The thiadiazole core structure is particularly noteworthy, as it is known for its broad spectrum of biological activities and potential applications in drug design.

The compound's molecular formula and chemical structure contribute to its versatility in various biochemical pathways. Specifically, the presence of a carboxylic acid group and a methyl-substituted thiadiazole ring enhances its reactivity and interaction with biological targets. This makes it an attractive candidate for further investigation in the synthesis of pharmacologically active molecules.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. Studies have shown that compounds containing the thiadiazole scaffold exhibit antimicrobial, anti-inflammatory, and anticancer properties. The lithium salt form of 5-methyl-1,3,4-thiadiazole-2-carboxylic acid is particularly interesting because it may offer enhanced solubility and bioavailability compared to its free acid form.

The pharmaceutical industry has been actively exploring thiadiazole-based compounds for their potential as drug candidates. For instance, researchers have investigated the use of such derivatives in the treatment of neurological disorders, where lithium salts are known to exhibit therapeutic effects. The combination of lithium with the thiadiazole moiety could lead to novel compounds with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of lithium salt; 5-methyl-1,3,4-thiadiazole-2-carboxylic acid is its role in Medicinal Chemistry. The compound serves as a building block for more complex molecules, allowing chemists to design and synthesize new drugs with tailored properties. Its structural features make it a valuable intermediate in organic synthesis, facilitating the creation of diverse pharmacophores.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often utilized in its preparation.

From a biological perspective, the thiadiazole ring is known to interact with various enzymes and receptors, modulating biological pathways critical for health and disease. The lithium salt form may enhance these interactions by improving the compound's stability and solubility in biological systems. This could lead to more effective drug delivery systems and improved therapeutic outcomes.

Recent studies have also highlighted the potential of thiadiazole derivatives in addressing antibiotic resistance. The unique chemical structure of 5-methyl-1,3,4-thiadiazole-2-carboxylic acid makes it a promising candidate for developing novel antibiotics that can overcome existing resistance mechanisms. This aligns with global efforts to combat antimicrobial resistance and ensure access to effective treatments for bacterial infections.

The compound's application extends beyond pharmaceuticals into other areas such as agrochemicals and material science. Its chemical properties make it suitable for use as an intermediate in the synthesis of pesticides and specialty chemicals. Additionally, researchers are exploring its potential use in developing new materials with unique electronic properties.

In conclusion, lithium salt; 5-methyl-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 1810070-07-5) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features and biological activities make it an invaluable tool for researchers seeking to develop new therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and improving human health is undeniable.